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Compound of Interest

2-Chloro-1-(4-
Compound Name:
ethylphenyl)ethanone

cat. No.: B1598609

2-Chloro-1-(4-ethylphenyl)ethanone, with the CAS Number 50690-09-0, is a halogenated
aromatic ketone.[1][2] Molecules of this class are pivotal intermediates in organic synthesis,
particularly in the pharmaceutical industry, where they serve as building blocks for more
complex biologically active molecules. The precise characterization of such compounds is
paramount to ensure the integrity of synthetic pathways and the purity of final products. 13C
NMR spectroscopy is an indispensable tool for this purpose, offering unambiguous insights into
the carbon framework of a molecule.

Molecular Structure and Carbon Environment
Analysis

Understanding the molecular structure is the first step in predicting and interpreting a 13C NMR
spectrum. 2-Chloro-1-(4-ethylphenyl)ethanone possesses a distinct set of carbon
environments that will give rise to a unique spectral signature.
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Caption: A logical workflow for the acquisition and interpretation of the 3C NMR spectrum of 2-
Chloro-1-(4-ethylphenyl)ethanone.

Conclusion

The 13C NMR spectrum of 2-Chloro-1-(4-ethylphenyl)ethanone can be confidently predicted
and interpreted through a systematic approach grounded in the fundamental principles of NMR
spectroscopy. By understanding the influence of the various functional groups on the carbon
chemical shifts and by following a rigorous experimental and analytical workflow, 13C NMR
serves as a powerful and definitive tool for the structural verification and purity assessment of
this important synthetic intermediate. For unambiguous assignment, especially of the closely
spaced aromatic signals, advanced NMR techniques such as DEPT (Distortionless
Enhancement by Polarization Transfer) and 2D NMR (HSQC, HMBC) experiments are highly
recommended.

References
e 13C N.M.R. STUDIES: PART Illl. CARBON-13 N.M.R. SPECTRA OF SUBSTITUTED

ACETOPHENONES.Canadian Science Publishing.

o 4-Ethylacetophenone(937-30-4) 13C NMR spectrum.ChemicalBook.

e 4'-Ethylacetophenone | C10H120 | CID 13642.PubChem - NIH.

e 937-30-4 4-Ethylacetophenone C10H120, Formula,NMR,Boiling Point,Density,Flash
Point.LookChem.

o Acetophenone 3C NMR Analysis.Scribd.

o Crystal Structures of Novel Phenyl Fulgides.MDPI.

e 2-Chloro-1-(4-ethylphenyl)ethanone AldrichCPR 50690-09-0.Sigma-Aldrich.

e 2-Chloro-1-(4-ethyl-phenyl)-ethanone | CAS 50690-09-0.SCBT.

e 2-CHLORO-1-(4-ETHYL-PHENYL)-ETHANONE.ChemicalBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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